![molecular formula C14H14N4O3S B2713727 4-(5-Cyclopropylisoxazole-3-carbonyl)-1-(thiazol-2-yl)piperazin-2-one CAS No. 2320523-97-3](/img/structure/B2713727.png)
4-(5-Cyclopropylisoxazole-3-carbonyl)-1-(thiazol-2-yl)piperazin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(5-Cyclopropylisoxazole-3-carbonyl)-1-(thiazol-2-yl)piperazin-2-one, also known as CPI-455, is a novel compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. CPI-455 is a small molecule inhibitor that targets the bromodomain and extraterminal (BET) family of proteins, which are involved in the regulation of gene expression.
Scientific Research Applications
Synthesis and Biological Evaluation
Novel derivatives involving isoxazolines and piperazine linked to benzothiazoles have been synthesized, showcasing potent cytotoxic and antineoplastic activities against tumor cells, suggesting their potential as therapeutic agents in cancer treatment (Byrappa et al., 2017). Similarly, urea and thiourea derivatives of piperazine doped with febuxostat have been developed, demonstrating significant antiviral and antimicrobial activities, highlighting their potential in addressing infectious diseases (Reddy et al., 2013).
Anticancer and Antimicrobial Activities
Research into bis(pyrazole-benzofuran) hybrids possessing a piperazine linker has revealed compounds with potent antibacterial efficacies and biofilm inhibition activities, offering a new approach to combating bacterial infections and resistance (Mekky & Sanad, 2020). Furthermore, compounds synthesized from ciprofloxacin derivatives have been explored for their potential in antimicrobial applications, broadening the scope of quinolone-based therapeutics (Yadav & Joshi, 2008).
Antimicrobial and Anti-Proliferative Effects
A novel class of piperazine-based benzothiazolylimino-4-thiazolidinones has been prepared, showing promise as antimicrobial agents with potential for treating various bacterial infections (Patel & Park, 2015). Additionally, microwave-assisted synthesis of hybrid molecules containing penicillanic acid or cephalosporanic acid moieties has been investigated for their biological activities, including antimicrobial and antilipase effects, suggesting their utility in medicinal chemistry (Başoğlu et al., 2013).
properties
IUPAC Name |
4-(5-cyclopropyl-1,2-oxazole-3-carbonyl)-1-(1,3-thiazol-2-yl)piperazin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N4O3S/c19-12-8-17(4-5-18(12)14-15-3-6-22-14)13(20)10-7-11(21-16-10)9-1-2-9/h3,6-7,9H,1-2,4-5,8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CSIINHSNHMJVHP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=CC(=NO2)C(=O)N3CCN(C(=O)C3)C4=NC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(5-Cyclopropyl-1,2-oxazole-3-carbonyl)-1-(1,3-thiazol-2-yl)piperazin-2-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.